2-(Iodomethyl)anisole

• Molecular Formula: C8H9IO
• Molecular Weight: 248.06 g/mol
• IUPAC Name: 1-(iodomethyl)-2-methoxybenzene
• InChI: InChI=1S/C8H9IO/c1-10-8-5-3-2-4-7(8)6-9/h2-5H,6H2,1H3
• InChI Key: WUBIORLAMPVGFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CI

Description

2-(Iodomethyl)anisole is a useful research compound. Its molecular formula is C8H9IO and its molecular weight is 248.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g of 2-methoxybenzyl chloride in 22 ml of abs. acetone are treated with 9.3 g of sodium iodide and the reaction mixture is stirred at RT overnight. It is then diluted with 250 ml of ether and the whole is washed with 10% sodium thiosulfate solution and saline. After drying over sodium sulfate, and removing the solvent, the title compound, which is subjected, without purification, to further processing, is obtained. TLC Rf (hexane:ethyl acetate=4:1)=0.46. 1H-NMR (200 MHz, CDCl3): 7.36-7.2 (m, 2H); 6.92-6.8 (m, 2H); 4.48 (s, 2H); 3.91 (s, 3H).